Cas no 29871-35-0 (Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-)

• Product Name: Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-
• CAS No: 29871-35-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 252235
• PubChem ID: 2780138
• Update Time: 2025-04-19

Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]-
• 2-(2-[(1,1-DIMETHYLPROP-2-YNYL)OXY]ETHOXY)ETHAN-1-OL
• 2-[2-(2-methylbut-3-yn-2-yloxy)ethoxy]ethanol
• 2-[2-(1,1-Dimethyl-prop-2-inyloxy)-aethoxy]-aethanol
• 2-[2-(1,1-dimethyl-prop-2-ynyloxy)-ethoxy]-ethanol
• 2-[2-[(1,1-Dimethyl-2-Propyn-1-Yl)Oxy]Ethoxy]-Ethanol
• O-(1,1-Dimethyl-prop-2-inyl)-diaethylenglykol
• 2-{2-[(1,1-DIMETHYLPROP-2-YN-1-YL)OXY]ETHOXY}ETHAN-1-OL
• 2-(2-(2-methylbut-3-yn-2-yloxy)ethoxy)ethanol
• 2-{2-[(2-methylbut-3-yn-2-yl)oxy]ethoxy}ethan-1-ol
• 29871-35-0
• DTXSID40381628
• FT-0691519

• Inchi： 1S/C9H16O3/c1-4-9(2,3)12-8-7-11-6-5-10/h1,10H,5-8H2,2-3H3
• InChI Key： SSHCSHFVWKZMQX-UHFFFAOYSA-N
• SMILES： O(CCOCCO)C(C#C)(C)C

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Boiling Point: 88-93/3.5mm
• PSA: 38.69000
• LogP: 0.42370

Ethanol,2-[2-[(1,1-dimethyl-2-propyn-1-yl)oxy]ethoxy]- Security Information

• Hazard Statement： Harmful